molecular formula C9H10BrNO2 B13306154 2-Bromo-6-(oxetan-3-yloxy)aniline

2-Bromo-6-(oxetan-3-yloxy)aniline

Cat. No.: B13306154
M. Wt: 244.08 g/mol
InChI Key: ZQPDRWRWQBWRQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-6-(oxetan-3-yloxy)aniline is a substituted aniline derivative featuring a bromine atom at the 2-position and an oxetan-3-yloxy group at the 6-position of the aromatic ring. This compound is of interest in medicinal and synthetic chemistry due to the unique electronic and steric properties imparted by its substituents. The bromine atom enhances electrophilic substitution reactivity, while the oxetane ring, a strained oxygen-containing heterocycle, contributes to improved metabolic stability and solubility compared to traditional ethers or alkyl chains .

Properties

Molecular Formula

C9H10BrNO2

Molecular Weight

244.08 g/mol

IUPAC Name

2-bromo-6-(oxetan-3-yloxy)aniline

InChI

InChI=1S/C9H10BrNO2/c10-7-2-1-3-8(9(7)11)13-6-4-12-5-6/h1-3,6H,4-5,11H2

InChI Key

ZQPDRWRWQBWRQR-UHFFFAOYSA-N

Canonical SMILES

C1C(CO1)OC2=C(C(=CC=C2)Br)N

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-6-(oxetan-3-yloxy)aniline can undergo various chemical reactions, including:

Common Reagents and Conditions:

    Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

    Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

    Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

    Coupling Reactions: Palladium catalysts and organoboron reagents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can produce biaryl compounds .

Scientific Research Applications

2-Bromo-6-(oxetan-3-yloxy)aniline has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Bromo-6-(oxetan-3-yloxy)aniline involves its interaction with molecular targets through its functional groups. The oxetane ring can undergo ring-opening reactions, leading to the formation of reactive intermediates that can interact with various biological targets. The bromine atom can also participate in halogen bonding and other interactions .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The oxetan-3-yloxy group is a recurring motif in analogues such as N-Allyl-2-[(oxetan-3-yloxy)methyl]aniline (1n) and N-Benzyl-5-fluoro-2-[(oxetan-3-yloxy)methyl]aniline (1x) . Key comparisons include:

Compound Substituents Yield (%) Physical State Notable Features
2-Bromo-6-(oxetan-3-yloxy)aniline Br (2), Oxetan-3-yloxy (6) N/A Hypothesized solid* Bromine enhances electrophilicity; oxetane improves solubility.
1n Allyl (N), Oxetan-3-yloxy (2) 83 Yellow oil High yield; oil form suggests lower crystallinity.
1x Benzyl (N), F (5), Oxetan-3-yloxy (2) 76 Yellow oil Fluorine may reduce metabolic degradation.
1v Benzyl (N), CH₃ (2), Oxetan-3-yloxy (6) 67 Yellow oil Methyl group introduces steric hindrance.

*The target compound’s physical state is inferred; bromine’s atomic weight may favor crystallinity over analogues lacking halogens.

Key Research Findings and Data

Spectral and Analytical Comparisons

  • NMR Shifts : In analogues like 1n and 1v, the oxetan-3-yloxy group produces distinct $^1\text{H}$ NMR signals at δ 4.5–5.0 ppm (oxetane protons) and $^{13}\text{C}$ signals near 80–85 ppm (C-O linkage) . Bromine’s deshielding effect in the target compound would likely downfield-shift adjacent aromatic protons.
  • Mass Spectrometry : HRMS data for analogues (e.g., 1n: m/z 274.1445 [M+H]⁺) confirm molecular integrity . The target compound’s HRMS would require adjustment for bromine’s isotopic pattern.

Stability and Reactivity

The strained oxetane ring increases hydrolytic stability compared to linear ethers but may undergo acid-catalyzed ring-opening under harsh conditions.

Biological Activity

2-Bromo-6-(oxetan-3-yloxy)aniline is a compound of interest in medicinal chemistry due to its unique structural features that may confer specific biological activities. The presence of the bromine atom and the oxetane ring suggests potential interactions with biological macromolecules, making it a candidate for various therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic effects, and relevant case studies.

  • Chemical Formula : C₉H₈BrNO₂
  • Molecular Weight : 232.07 g/mol
  • Structure : The compound features a brominated aniline structure with an oxetane ring, which can influence its reactivity and interaction with biological targets.

The biological activity of 2-Bromo-6-(oxetan-3-yloxy)aniline is hypothesized to involve:

  • Enzyme Inhibition : The compound may act as an inhibitor for various enzymes by binding to active sites, thereby modulating their activity.
  • Protein-Ligand Interactions : Its structure allows for interactions with proteins, potentially altering their function or stability.
  • Cell Signaling Modulation : The compound may interfere with signaling pathways by affecting receptor-ligand interactions.

Antimicrobial Activity

Recent studies indicate that compounds similar to 2-Bromo-6-(oxetan-3-yloxy)aniline exhibit significant antimicrobial properties. For instance, derivatives have shown efficacy against various bacterial strains, suggesting that this compound could be explored for its antibacterial potential.

Anti-inflammatory Effects

Research has demonstrated that related compounds can inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. The anti-inflammatory activity is often measured by IC₅₀ values, indicating the concentration required to inhibit 50% of enzyme activity.

CompoundCOX-1 Inhibition (IC₅₀, μM)COX-2 Inhibition (IC₅₀, μM)
Compound A19.45 ± 0.0742.1 ± 0.30
Compound B26.04 ± 0.3631.4 ± 0.12
2-Bromo-6-(oxetan-3-yloxy)aniline TBDTBD

Study on Enzyme Inhibition

In a study examining the enzyme inhibition properties of related compounds, it was found that the introduction of halogen atoms significantly enhanced binding affinity to target enzymes. This suggests that 2-Bromo-6-(oxetan-3-yloxy)aniline may exhibit similar behavior due to its bromine substituent.

Phenotypic Screening for AML Differentiation

Another notable study involved phenotypic screening for small molecules capable of inducing differentiation in acute myeloid leukemia (AML) cells. Compounds structurally related to 2-Bromo-6-(oxetan-3-yloxy)aniline were identified as potential candidates for further investigation due to their ability to upregulate differentiation markers and decrease cell viability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.